Cas no 627833-25-4 (1-4-(benzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-yl-4-ethylpiperazine)

• Product Name: 1-4-(benzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-yl-4-ethylpiperazine
• CAS No: 627833-25-4
• MF: C₁₉H₂₁N₃O₃S₂
• MW: 403.518341779709
• CID: 5418871
• PubChem ID: 5267225
• Update Time: 2025-07-13

1-4-(benzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-yl-4-ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 4-(benzenesulfonyl)-5-(4-ethylpiperazin-1-yl)-2-thiophen-2-yl-1,3-oxazole
• F3309-3260
• 627833-25-4
• 5-(4-ethylpiperazin-1-yl)-4-(phenylsulfonyl)-2-(thiophen-2-yl)oxazole
• AKOS002780949
• 1-[4-(BENZENESULFONYL)-2-(THIOPHEN-2-YL)-1,3-OXAZOL-5-YL]-4-ETHYLPIPERAZINE
• 1ethyl4[4(phenylsulfonyl)2(2thienyl)1,3oxazol5yl]piperazine
• 1-4-(benzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-yl-4-ethylpiperazine

• Inchi： 1S/C19H21N3O3S2/c1-2-21-10-12-22(13-11-21)19-18(20-17(25-19)16-9-6-14-26-16)27(23,24)15-7-4-3-5-8-15/h3-9,14H,2,10-13H2,1H3
• InChI Key： IUOYCEZPBKOWBL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=C(N2CCN(CC)CC2)OC(C2=CC=CS2)=N1)(=O)=O

Computed Properties

• Exact Mass: 403.10243389g/mol
• Monoisotopic Mass: 403.10243389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-4-(benzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-yl-4-ethylpiperazine

Compound CAS No 627833-25-4: 1-4-(benzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-yl-4-ethylpiperazine

The compound with CAS No 627833-25-4, known as 1-4-(benzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-yl-4-ethylpiperazine, is a complex organic molecule with a unique structure that combines several functional groups. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and materials science.

The molecular structure of 1,3-Oxazole derivatives, such as this compound, is characterized by a five-membered ring containing one oxygen and one nitrogen atom. The presence of a benzenesulfonyl group introduces electronic and steric effects that can influence the compound's reactivity and bioavailability. Additionally, the thiophene moiety, a five-membered aromatic ring containing sulfur, contributes to the molecule's stability and potential for conjugation with other functional groups.

Recent studies have explored the synthesis and characterization of similar compounds, focusing on their antimicrobial properties and catalytic applications. For instance, researchers have reported that the incorporation of a benzenesulfonyl group enhances the molecule's ability to act as a catalyst in certain organic reactions. Furthermore, the thiophene ring has been shown to improve the compound's solubility in organic solvents, making it a promising candidate for use in pharmaceutical formulations.

In terms of pharmacological applications, this compound has been investigated for its potential as a neuroprotective agent. The combination of an oxazole ring with an ethylpiperazine group has been found to exhibit activity against oxidative stress-induced neuronal damage in vitro. These findings suggest that the compound could be developed into a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.

From a synthetic perspective, the preparation of this compound involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The use of advanced techniques such as microwave-assisted synthesis has enabled researchers to optimize the reaction conditions, leading to higher yields and purities.

Moreover, computational studies have provided insights into the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant electron-withdrawing effects due to the presence of the benzenesulfonyl group. This characteristic makes it a potential candidate for use in electronic materials and sensors.

In conclusion, CAS No 627833-25-4 represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research in drug discovery, catalysis, and materials science.